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Compound of Interest

Compound Name:
4-Amino-3-

(trifluoromethoxy)benzonitrile

Cat. No.: B067731 Get Quote

An In-depth Technical Guide to 4-Amino-3-(trifluoromethoxy)benzonitrile and a Related

Analogue

This technical guide provides a detailed overview of the chemical properties of 4-Amino-3-
(trifluoromethoxy)benzonitrile, a compound of interest for researchers, scientists, and

professionals in drug development. Due to the limited publicly available data on this specific

molecule, this guide also includes comprehensive data on the closely related and more

extensively studied compound, 4-Amino-3-(trifluoromethyl)benzonitrile, to serve as a valuable

reference point.

Core Compound: 4-Amino-3-
(trifluoromethoxy)benzonitrile
This section focuses on the fundamental molecular properties of the primary compound of

interest.

Molecular Data
The molecular formula and mass are critical identifiers for any chemical compound, forming the

basis for all further analytical and experimental work.
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Property Value Citation

Molecular Formula C8H5F3N2O [1]

Monoisotopic Mass 202.0354 Da [1]

Comparative Compound: 4-Amino-3-
(trifluoromethyl)benzonitrile
For a broader context, this section details the properties of 4-Amino-3-

(trifluoromethyl)benzonitrile, an analogue with extensive documentation. This compound is a

versatile building block in the synthesis of pharmaceuticals and agrochemicals.[2] Its

trifluoromethyl group enhances biological activity and lipophilicity, making it a valuable

component in drug design, particularly for anti-inflammatory and anti-cancer agents.[2]

Physicochemical Properties
The following table summarizes the key physicochemical data for 4-Amino-3-

(trifluoromethyl)benzonitrile.
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Property Value Citation

Molecular Formula C8H5F3N2 [2][3][4]

Molecular Weight 186.14 g/mol [2][3][4]

CAS Number 327-74-2 [2][3][4]

Appearance
Light yellow to orange powder

to crystal
[2][3]

Melting Point 61 - 68 °C [2][3]

Boiling Point 100 °C at 0.1 mmHg [2][3]

Purity ≥ 98% (GC) [2][3]

Synonyms

2-Amino-5-

cyanobenzotrifluoride, 4-

Cyano-2-

(trifluoromethyl)aniline

[2][3]

Experimental Protocols
While specific experimental protocols for the synthesis of 4-Amino-3-
(trifluoromethoxy)benzonitrile are not detailed in the provided search results, a general

workflow for the synthesis and characterization of such a novel compound can be outlined. For

a related compound, 4-amino-2-(trifluoromethyl)benzonitrile, a patented three-step synthesis

process starting from m-trifluoromethyl fluorobenzene has been described, involving

bromination, cyano replacement, and ammonolysis, achieving a total yield of 73-75%.[5] A

similar approach could potentially be adapted.

A general workflow would include:

Synthesis: The synthesis would likely involve a multi-step process starting from a

commercially available substituted benzene derivative. Key reaction steps could include the

introduction of the amino, trifluoromethoxy, and nitrile functional groups.

Purification: Following synthesis, the crude product would be purified, typically using

techniques such as column chromatography or recrystallization to achieve high purity.
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Structural Elucidation: The structure of the purified compound would then be confirmed using

a variety of analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

determine the chemical structure and connectivity of atoms.

Mass Spectrometry (MS): This would confirm the molecular weight and provide

information about the fragmentation pattern.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the presence of key

functional groups such as the amino (-NH2) and nitrile (-C≡N) groups.

Purity Analysis: The purity of the final compound would be assessed using techniques like

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Illustrative Workflow
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a novel chemical compound like 4-Amino-3-(trifluoromethoxy)benzonitrile.
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Caption: A generalized workflow for chemical synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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